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Compound of Interest

Compound Name: 3-Nitrocyclopent-1-ene

Cat. No.: B15399456 Get Quote

3-Nitrocyclopent-1-ene: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the known physical, chemical, and biological

properties of 3-Nitrocyclopent-1-ene. Due to the limited availability of public domain data, this

document focuses on computed properties and general reactivity. Detailed experimental

protocols and specific biological pathway information are not extensively available in the

current scientific literature.

Core Physical and Chemical Properties
Quantitative data for 3-Nitrocyclopent-1-ene is primarily based on computational models.

Experimental values for properties such as boiling point, melting point, and density have not

been identified in publicly accessible databases.
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Property Value Source

Molecular Formula C₅H₇NO₂ PubChem

Molecular Weight 113.11 g/mol PubChem

XLogP3 1.3 PubChem

Hydrogen Bond Donor Count 0 PubChem

Hydrogen Bond Acceptor

Count
2 PubChem

Rotatable Bond Count 1 PubChem

Exact Mass 113.047678 g/mol PubChem

Monoisotopic Mass 113.047678 g/mol PubChem

Chemical Reactivity and Stability
3-Nitrocyclopent-1-ene is an unsaturated nitroalkane. The presence of the nitro group, a

strong electron-withdrawing group, and the carbon-carbon double bond dictates its reactivity. It

is expected to undergo reactions typical of these functional groups, including:

Nucleophilic Addition: The double bond is susceptible to attack by nucleophiles, often at the

carbon atom beta to the nitro group (Michael addition).

Reduction of the Nitro Group: The nitro group can be reduced to an amine, which is a

common transformation in the synthesis of biologically active molecules.

Cycloaddition Reactions: The double bond can participate in cycloaddition reactions, such as

Diels-Alder reactions.

Polymerization: Under certain conditions, the alkene functionality could lead to

polymerization.

Information regarding the specific stability and storage conditions for 3-Nitrocyclopent-1-ene
is not readily available. As with many nitro compounds, it should be handled with care, avoiding

high temperatures and strong oxidizing or reducing agents.
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Experimental Protocols
Detailed, peer-reviewed experimental protocols for the synthesis, purification, and analysis of

3-Nitrocyclopent-1-ene are not available in the public domain based on a comprehensive

search of scientific literature databases. General synthetic strategies for nitroalkenes often

involve the nitration of alkenes or elimination reactions from corresponding precursors.

Biological Activity and Signaling Pathways
While there is extensive research on the biological activities of nitro-containing compounds and

cyclopentene derivatives, specific studies on 3-Nitrocyclopent-1-ene are lacking. Compounds

with similar structural motifs have demonstrated a range of biological effects, including:

Antimicrobial Activity: Many nitroalkenes exhibit antibacterial and antifungal properties.[1]

Anti-inflammatory Effects: Some cyclopentenone derivatives are known to have anti-

inflammatory activity.[2]

Cytotoxic Activity: Certain nitro compounds have been investigated for their potential as

anticancer agents.

The specific mechanism of action and any involvement in cellular signaling pathways for 3-
Nitrocyclopent-1-ene have not been elucidated. Therefore, a diagram for a specific signaling

pathway cannot be provided.

Logical Relationship: General Reactivity of 3-
Nitrocyclopent-1-ene
The following diagram illustrates the general types of chemical reactions that 3-
Nitrocyclopent-1-ene is expected to undergo based on its functional groups.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b15399456?utm_src=pdf-body
https://www.benchchem.com/product/b15399456?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC9230682/
https://www.researchgate.net/publication/260642791_Chemical_Properties_and_Biological_Activities_of_Cyclopentenediones_A_Review
https://www.benchchem.com/product/b15399456?utm_src=pdf-body
https://www.benchchem.com/product/b15399456?utm_src=pdf-body
https://www.benchchem.com/product/b15399456?utm_src=pdf-body
https://www.benchchem.com/product/b15399456?utm_src=pdf-body
https://www.benchchem.com/product/b15399456?utm_src=pdf-body
https://www.benchchem.com/product/b15399456?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15399456?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


General Reactivity of 3-Nitrocyclopent-1-ene

3-Nitrocyclopent-1-ene

Nucleophilic Addition
(e.g., Michael Addition) Reduction of Nitro Group Cycloaddition

(e.g., Diels-Alder) Polymerization
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Caption: Potential reaction pathways for 3-Nitrocyclopent-1-ene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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